{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichloride

• IUPAC Name: dichloroiron;N-(2-ethylphenyl)-1-[6-[N-(2-ethylphenyl)-C-methylcarbonimidoyl]pyridin-2-yl]ethanimine
• InChI: InChI=1S/C25H27N3.2ClH.Fe/c1-5-20-12-7-9-14-24(20)26-18(3)22-16-11-17-23(28-22)19(4)27-25-15-10-8-13-21(25)6-2;;;/h7-17H,5-6H2,1-4H3;2*1H;/q;;;+2/p-2
• InChI Key: LMHGDSRGGAZHEC-UHFFFAOYSA-L
• Canonical SMILES: CCC1=CC=CC=C1N=C(C)C2=NC(=CC=C2)C(=NC3=CC=CC=C3CC)C.Cl[Fe]Cl
• Molecular Formula: C25H27Cl2FeN3
• Molecular Weight: 496.2 g/mol

Description

{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichloride, also known as 2,6-BEPIP-FeCl2, is an organometallic compound that is used in a variety of scientific research applications. It is a coordination complex composed of two pyridine ligands and a central iron(II) ion, which is coordinated to two chloride ions. This compound has been studied extensively in recent years due to its versatile applications in a range of scientific fields.

Scientific Research Applications

{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichlorideCl2 has been studied extensively in recent years due to its versatile applications in a range of scientific fields. For example, it has been used in studies of the structure and function of proteins, as well as in the development of new drugs and materials. It has also been used to study the properties of various catalysts, as well as to explore the mechanism of action of various drugs. Additionally, this compound has been studied for its potential use in the treatment of various diseases, such as cancer and Alzheimer’s disease.

Mechanism of Action

The mechanism of action of {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichlorideCl2 is not fully understood. However, it is believed that the compound works by binding to proteins and interfering with their function. This binding can inhibit the activity of enzymes, which can lead to a variety of biochemical and physiological effects. Additionally, the compound may also be able to bind to DNA and interfere with its replication.
Biochemical and Physiological Effects
The biochemical and physiological effects of {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichlorideCl2 are not fully understood. However, it is believed that the compound can interfere with the activity of enzymes, which can lead to a variety of effects. For example, it has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, it has also been shown to inhibit the activity of enzymes involved in the synthesis of DNA and RNA.

Advantages and Limitations for Lab Experiments

The use of {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichlorideCl2 in laboratory experiments has several advantages. First, it is relatively easy to synthesize and can be prepared in a short amount of time. Second, it is a stable compound and can be stored for long periods of time. Finally, it is a relatively inexpensive compound, making it an attractive option for scientists.
However, there are also some limitations to the use of {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichlorideCl2 in laboratory experiments. For example, the compound is not very soluble in water, which can make it difficult to use in certain types of experiments. Additionally, the compound is not very stable in the presence of light, which can limit its use in certain types of experiments.

Future Directions

The future of {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichlorideCl2 is promising, as it has already been studied extensively in a variety of scientific fields. However, there are still many potential future directions for the compound. For example, further research could be done to explore the compound’s potential applications in the treatment of various diseases, such as cancer and Alzheimer’s disease. Additionally, further research could be done to explore the compound’s potential use in the synthesis of new drugs and materials. Finally, further research could be done to explore the compound’s potential use in the development of new catalysts.

Synthesis Methods

{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-iron(II)-dichlorideCl2 is synthesized using a two-step process. In the first step, the iron(II) chloride is reacted with 2,6-bis(1-(N-2-ethylphenylimino)ethyl)pyridine (BEPIP) in a solvent such as dichloromethane, to produce the desired compound. In the second step, the product is recrystallized to purify it and remove any impurities. This two-step process is relatively simple and can be completed in a short amount of time.